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Compound of Interest

Compound Name: 4-(3-Methylphenyl)benzaldehyde

Cat. No.: B1334187

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(3-Methylphenyl)benzaldehyde (CAS
No. 400744-83-4) was not readily available. The following guidance is based on the safety
information for its close structural isomer, 3-(4-Methylphenyl)benzaldehyde (CAS No. 116470-
54-3), and established best practices for laboratory chemical waste management.[1]
Researchers must always consult their institution's Environmental Health and Safety (EHS)
office for specific disposal protocols.

This document provides essential safety and logistical information for the proper disposal of 4-
(3-Methylphenyl)benzaldehyde, designed for researchers, scientists, and drug development
professionals. The procedural guidance herein aims to ensure safe handling and environmental
protection.

Hazard Identification and Key Safety Data

4-(3-Methylphenyl)benzaldehyde is classified as a combustible liquid that is harmful if
swallowed and toxic to aquatic life with long-lasting effects.[1] Personal protective equipment
(PPE) is crucial to prevent exposure.

A summary of key quantitative data, based on its isomer 3-(4-Methylphenyl)benzaldehyde, is

presented below for quick reference.[1]
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Property Value

Molecular Formula C14H120

Molecular Weight 196.24 g/mol
Physical State Liquid

Density 1.0758 g/mL at 25 °C
Flash Point > 110 °C (> 230 °F)

o Acute Toxicity, Oral (Category 4), Aquatic
Hazard Classifications )
Chronic (Category 2)

Personal Protective Equipment (PPE)

Before handling 4-(3-Methylphenyl)benzaldehyde for disposal, ensure the following personal
protective equipment is worn:[1][2][3]

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber).

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If ventilation
Is inadequate, a respirator with an appropriate filter (e.g., type ABEK) is necessary.[1]

Skin and Body Protection: A lab coat or chemical-resistant apron.

Step-by-Step Disposal Protocol

Disposal of 4-(3-Methylphenyl)benzaldehyde must be handled as hazardous chemical waste.
Do not dispose of it down the drain or in regular trash.

Experimental Protocol for Waste Collection:
o Container Selection:

o Obtain a dedicated, leak-proof, and clearly labeled hazardous waste container from your
institution's EHS department.
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o The container must be compatible with organic liquids.
e Labeling:

o Label the container with "Hazardous Waste" and the full chemical name: "4-(3-
Methylphenyl)benzaldehyde".

o List all constituents and their approximate percentages if it is a mixed waste stream.

o Keep the container closed at all times, except when adding waste.

e \Waste Transfer:

o Conduct all transfers of the chemical waste inside a certified chemical fume hood to
minimize inhalation exposure.

o Carefully pour the 4-(3-Methylphenyl)benzaldehyde waste into the designated
hazardous waste container, avoiding splashes.

o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

e Storage:

o Store the sealed waste container in a designated satellite accumulation area.

o Ensure secondary containment is in place to capture any potential leaks.

o Store away from incompatible materials, such as strong oxidizing agents, acids, and
bases.[4]

» Final Disposal:

o Arrange for pickup and disposal through your institution's EHS office. The waste will be
sent to an approved waste disposal plant for incineration or other appropriate treatment.[2]

[41[5]
Protocol for Empty Container Disposal:

e Rinsing:
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o Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

o Collect the rinsate as hazardous waste and add it to the appropriate waste stream.
» Disposal:

o After triple rinsing and air-drying, deface or remove the original label.

o Dispose of the clean, empty container according to institutional guidelines for non-
hazardous laboratory glassware or plastic.

Spill Management Protocol
In the event of a spill, follow these procedures:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert
colleagues.

o Ventilate: Ensure the area is well-ventilated.
e Containment:

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, dry sand, or commercial sorbent pads.

o Prevent the spill from entering drains or waterways.
e Cleanup and Disposal:

o Carefully collect the absorbent material and place it into a sealed, labeled hazardous
waste container.

o Clean the spill area with soap and water, collecting the cleaning materials as hazardous
waste.

» Reporting: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-(3-Methylphenyl)benzaldehyde.

Disposal Workflow for 4-(3-Methylphenyl)benzaldehyde
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Caption: Disposal workflow for 4-(3-Methylphenyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1334187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334187?utm_src=pdf-body
https://www.benchchem.com/product/b1334187?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/664790
https://aksci.com/sds/3821DA_SDS.pdf
https://www.echemi.com/sds/4-3-chloro-4-methoxyphenylbenzaldehyde-pid_Rock42802.html
https://www.fishersci.com/store/msds?partNumber=AC421790050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W310700?userType=undefined
https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1334187#4-3-methylphenyl-benzaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

